Cas no 53602-02-1 ((-)-Oliveridine+)

(-)-Oliveridine+ structure
Product name:(-)-Oliveridine+
(-)-Oliveridine+ Chemical and Physical Properties
Names and Identifiers
-
- (-)-Oliveridine+
- (7aS)-10-methoxy-7-methyl-(7ar)-6,7,7a,8-tetrahydro-5H-benzo[g][1,3]dioxolo[4',5':4,5]benzo[1,2,3-de]quinolin-8c-ol
- N-oxyoliv?ridine
- Oliveridin
- oliveridine
- oliveridine (Polyalthia)
- (7aS,8S)-6,7,7a,8-Tetrahydro-10-methoxy-7-methyl-5H-benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-8-ol
- DTXSID901111188
- CHEMBL506088
- 53602-02-1
- 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-8-ol, 6,7,7a,8-tetrahydro-10-methoxy-7-methyl-, (7aS,8S)-
- (-)-Oliveridine
-
- Inchi: InChI=1S/C19H19NO4/c1-20-6-5-10-7-14-19(24-9-23-14)16-12-4-3-11(22-2)8-13(12)18(21)17(20)15(10)16/h3-4,7-8,17-18,21H,5-6,9H2,1-2H3/t17-,18-/m0/s1
- InChI Key: HKTOYUUCGONYEC-ROUUACIJSA-N
- SMILES: CN1CCC2=CC3=C(C4=C2C1C(C5=C4C=CC(=C5)OC)O)OCO3
Computed Properties
- Exact Mass: 325.13140809g/mol
- Monoisotopic Mass: 325.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 51.2Ų
(-)-Oliveridine+ Related Literature
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2. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
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